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Introduction
Lactate is a critical metabolite and a key biomarker for assessing the metabolic state in various

physiological and pathological conditions, including sepsis, shock, and during intense physical

exercise. Accurate and real-time monitoring of lactate levels is therefore of significant interest in

clinical diagnostics, sports medicine, and drug development. Amperometric biosensors utilizing

the enzyme L-lactate dehydrogenase (LDH) offer a sensitive and specific method for lactate

quantification. The core of these biosensors lies in the efficient transfer of electrons generated

during the enzymatic reaction to an electrode surface. Meldola's Blue (MB) has emerged as an

effective electron mediator in this system, facilitating a lower operating potential and thereby

reducing interference from other electroactive species. This document provides detailed

application notes and protocols for the development and use of Meldola's Blue-based lactate

biosensors.

Principle of Operation
The detection of lactate using an LDH-based biosensor with Meldola's Blue as a mediator

involves a two-step enzymatic and electrochemical process.

Enzymatic Reaction: L-lactate dehydrogenase, in the presence of its cofactor nicotinamide

adenine dinucleotide (NAD+), catalyzes the oxidation of L-lactate to pyruvate. In this

reaction, NAD+ is reduced to NADH.
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L-Lactate + NAD+ ⇌ Pyruvate + NADH + H+

Electrochemical Mediation: The generated NADH is then electrochemically oxidized back to

NAD+ at the surface of the working electrode. This oxidation typically requires a high

overpotential, which can lead to non-specific signals from interfering substances. Meldola's

Blue acts as a catalyst, facilitating the oxidation of NADH at a much lower potential. The

reduced Meldola's Blue is subsequently re-oxidized at the electrode surface, generating a

current that is directly proportional to the lactate concentration in the sample.

NADH + MB(ox) → NAD+ + MB(red) + H+ MB(red) → MB(ox) + 2e-

This mediated electron transfer allows for sensitive and selective detection of lactate.

Signaling Pathway Diagram
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To cite this document: BenchChem. [Application of Meldola's Blue in Lactate Biosensors:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120591#application-of-meldola-blue-in-lactate-
biosensors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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